Cas no 2172219-16-6 (2-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2-methylpentanoic acid)

• Product Name: 2-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2-methylpentanoic acid
• CAS No: 2172219-16-6
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5567663
• PubChem ID: 165592543
• Update Time: 2023-07-11

2-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxy-1-methylpyrrolidin-3-yl)-2-methylpentanoic acid
• 2172219-16-6
• EN300-1631301
• 2-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2-methylpentanoic acid

• Inchi： 1S/C11H21NO3/c1-4-5-10(2,9(13)14)11(15)6-7-12(3)8-11/h15H,4-8H2,1-3H3,(H,13,14)
• InChI Key： QXZQZUCVXFZQGR-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C(C(=O)O)(C)CCC

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 60.8Ų